Cas no 149529-57-7 ((1-phenylpropyl)(propyl)amine)

• Product Name: (1-phenylpropyl)(propyl)amine
• CAS No: 149529-57-7
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• MDL: MFCD09944300
• CID: 1321347
• PubChem ID: 24704943
• Update Time: 2025-08-05

(1-phenylpropyl)(propyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, a-ethyl-N-propyl-
• EN300-32202
• G33730
• 1-phenyl-N-propylpropan-1-amine
• CS-0246312
• 149529-57-7
• Z316257194
• (1-phenylpropyl)(propyl)amine
• SCHEMBL13911223
• AKOS016346930
• AKOS000186200

• MDL： MFCD09944300
• Inchi： 1S/C12H19N/c1-3-10-13-12(4-2)11-8-6-5-7-9-11/h5-9,12-13H,3-4,10H2,1-2H3
• InChI Key： RETZQHBNHAXSEH-UHFFFAOYSA-N
• SMILES： N(CCC)C(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

(1-phenylpropyl)(propyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1-phenylpropyl)(propyl)amine

Introduction to (1-phenylpropyl)(propyl)amine (CAS No. 149529-57-7)

(1-phenylpropyl)(propyl)amine, also known as CAS No. 149529-57-7, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, with its unique structure and properties, has been the subject of extensive research due to its potential applications in drug discovery, catalysis, and advanced materials synthesis.

The molecular structure of (1-phenylpropyl)(propyl)amine consists of a propyl group attached to a phenethyl group via an amine functional group. This configuration imparts the compound with both hydrophobic and hydrophilic characteristics, making it highly suitable for a wide range of chemical reactions and applications. The amine group, in particular, plays a crucial role in enabling the compound to act as a nucleophile or base in various synthetic processes.

Recent studies have highlighted the potential of (1-phenylpropyl)(propyl)amine as a key intermediate in the synthesis of bioactive compounds. Researchers have demonstrated its ability to participate in complexation reactions with metal ions, leading to the formation of stable metal complexes with applications in catalysis and drug delivery systems. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a chelating agent for transition metals, showcasing its potential in developing novel anticancer drugs.

In addition to its role in medicinal chemistry, (1-phenylpropyl)(propyl)amine has also been investigated for its applications in polymer science. Scientists have reported that this compound can serve as a building block for the synthesis of amphiphilic polymers, which are highly desirable for their ability to self-assemble into nanostructures such as micelles and vesicles. These nanostructures have found applications in drug delivery systems, where they can encapsulate hydrophobic drugs and enhance their solubility and bioavailability.

The synthesis of (1-phenylpropyl)(propyl)amine has been optimized through various methods over the years. Traditional approaches involve nucleophilic substitution reactions or reductive amination techniques, but recent advancements have introduced more efficient routes utilizing organocatalysts or microwave-assisted synthesis. These methods not only improve yield but also reduce reaction times, making the compound more accessible for large-scale production.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of (1-phenylpropyl)(propyl)amine. Using density functional theory (DFT), researchers have mapped out the molecular orbitals and identified key sites for reactivity, which has significantly aided in designing more efficient synthetic pathways and predicting reaction outcomes.

In conclusion, (1-phenylpropyl)(propyl)amine (CAS No. 149529-57-7) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and versatile functionality continue to drive innovative research, paving the way for new discoveries in drug development, catalysis, and materials science.